Cas no 19307-28-9 (Sulfuric acid, tin(4+)salt (2:1))

• Product Name: Sulfuric acid, tin(4+)salt (2:1)
• CAS No: 19307-28-9
• MF: O₈S₂Sn
• MW: 310.83519744873
• CID: 159761
• PubChem ID: 160910
• Update Time: 2025-05-26

Sulfuric acid, tin(4+)salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, tin(4+)salt (2:1)
• STANNIC SULFATE
• Einecs 242-952-1
• sulfuricacid,tin(4++)salt(2:1)
• tin bis(sulphate)
• Tin(IV)sulfate
• TIN(IV)SULPHATE
• DTXSID80890784
• Sulfurous acid, tin salt
• tin(IV) sulfate
• NS00085728
• Q4445810
• 10031-62-6
• Sulfuric acid, tin(4+) salt (2:1)
• 1,3,5,7-Tetraoxa-2lambda6,6lambda6-dithia-4-stannaspiro[3.3]heptane 2,2,6,6-tetraoxide
• AKOS025243373
• 19307-28-9
• tin(4+);disulfate
• FAKFSJNVVCGEEI-UHFFFAOYSA-J

• Inchi： 1S/2H2O4S.Sn/c2*1-5(2,3)4;/h2*(H2,1,2,3,4);/q;;+4/p-4
• InChI Key： FAKFSJNVVCGEEI-UHFFFAOYSA-J
• SMILES： [Sn+4].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 311.80600
• Monoisotopic Mass: 311.805662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 177.28000
• LogP: -0.89520

Additional information on Sulfuric acid, tin(4+)salt (2:1)

Introduction to Sulfuric acid, tin(4+)salt (2:1) and Its Applications in Modern Chemistry

Sulfuric acid, tin(4+)salt (2:1), with the CAS number 19307-28-9, is a compound of significant interest in the field of inorganic and organic chemistry. This coordination salt, formed from the reaction between sulfuric acid and tin(IV) ions, has garnered attention due to its unique properties and versatile applications. The compound's structure, characterized by a 2:1 ratio of sulfuric acid to tin(IV), contributes to its stability and reactivity, making it a valuable reagent in various chemical processes.

The synthesis of Sulfuric acid, tin(4+)salt (2:1) typically involves the controlled neutralization of sulfuric acid with a tin(IV) salt, such as stannic acid or tin(IV) chloride. The precise stoichiometry ensures the formation of a stable complex where each tin(IV) ion is coordinated to two sulfuric acid molecules. This coordination geometry not only influences the compound's solubility and melting point but also its reactivity in subsequent chemical transformations.

In recent years, Sulfuric acid, tin(4+)salt (2:1) has found applications in the field of catalysis. Its ability to act as a Lewis acid catalyst has been explored in various organic transformations, including esterification and alkylation reactions. The compound's strong coordination capabilities make it an effective catalyst for promoting reactions that require the formation or breaking of metal-carbon bonds. This has led to its use in the synthesis of complex organic molecules, where traditional catalysts may be less effective.

Moreover, Sulfuric acid, tin(4+)salt (2:1) has shown promise in the realm of materials science. Researchers have investigated its potential as a precursor for the synthesis of metal-organic frameworks (MOFs). These frameworks, known for their high surface area and tunable porosity, have numerous applications in gas storage, separation technologies, and catalysis. The incorporation of tin(IV) into these frameworks can enhance their stability and functionality, opening up new possibilities for advanced material design.

The compound's role in bioinorganic chemistry is also worth mentioning. Tin complexes have been studied for their potential biological activities, including antimicrobial and anti-inflammatory properties. While Sulfuric acid, tin(4+)salt (2:1) itself may not exhibit direct biological activity, its ability to form stable complexes with biomolecules suggests that it could serve as a platform for developing new therapeutic agents. By modifying its structure or incorporating it into larger molecular architectures, researchers can explore novel ways to interact with biological systems.

Recent advancements in computational chemistry have further enhanced our understanding of Sulfuric acid, tin(4+)salt (2:1). Molecular modeling studies have provided insights into its electronic structure and reactivity mechanisms. These studies not only help in predicting the compound's behavior under different conditions but also guide experimental design by highlighting key interaction sites and potential reaction pathways. Such computational approaches are crucial for optimizing the synthesis and application of this compound in various fields.

The environmental impact of using Sulfuric acid, tin(4+)salt (2:1) is another important consideration. While the compound itself is not classified as hazardous or toxic, its handling requires standard chemical safety protocols due to its reactivity with certain materials. Efforts are ongoing to develop more sustainable synthetic routes that minimize waste and energy consumption. Additionally, researchers are exploring ways to recover and reuse this compound in closed-loop systems, thereby reducing its environmental footprint.

In conclusion, Sulfuric acid, tin(4+)salt (2:1) is a multifaceted compound with applications spanning catalysis, materials science, and bioinorganic chemistry. Its unique properties make it a valuable tool for researchers seeking to develop new materials and chemical processes. As our understanding of this compound grows through both experimental and computational studies, its potential applications are likely to expand even further. The continued exploration of its properties and functionalities will undoubtedly contribute to advancements in multiple scientific disciplines.